Cas no 2413900-95-3 (tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate
• CAS No: 2413900-95-3
• MF: C₁₇H₂₄N₄O₃S₂
• MW: 396.527461051941
• CID: 5675095
• PubChem ID: 165769599
• Update Time: 2023-11-27

tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413900-95-3
• tert-butyl N-(5-{[5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]methyl}-2-methylpyrimidin-4-yl)carbamate
• EN300-26665562
• tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate

• Inchi： 1S/C17H24N4O3S2/c1-10-13(6-7-22)26-16(25)21(10)9-12-8-18-11(2)19-14(12)20-15(23)24-17(3,4)5/h8,22H,6-7,9H2,1-5H3,(H,18,19,20,23)
• InChI Key： HLIBCQKRPBEGFH-UHFFFAOYSA-N
• SMILES： S1C(N(C(C)=C1CCO)CC1=CN=C(C)N=C1NC(=O)OC(C)(C)C)=S

Computed Properties

• Exact Mass: 396.12898299g/mol
• Monoisotopic Mass: 396.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 145Ų